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Compound of Interest

Compound Name:
(S)-(Tetrahydrofuran-2-

YL)methanol

Cat. No.: B108370 Get Quote

In-depth Technical Guide: (S)-(Tetrahydrofuran-
2-YL)methanol
For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical properties of (S)-(Tetrahydrofuran-2-
YL)methanol, a key chiral building block in organic synthesis.

Chemical Identity and Properties
(S)-(Tetrahydrofuran-2-YL)methanol is an organic compound featuring a tetrahydrofuran ring

substituted at the 2-position with a hydroxymethyl group.[1] The "(S)" designation indicates a

specific stereochemistry at the chiral center, which is crucial for its application in the synthesis

of enantiomerically pure compounds for pharmaceuticals, such as antiviral and anticancer

agents.[2] This colorless liquid serves as a specialty solvent and a vital intermediate in the

production of complex organic molecules and fine chemicals.[1][2]

Quantitative Physicochemical Data
The fundamental molecular properties of (S)-(Tetrahydrofuran-2-YL)methanol are

summarized below.
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Property Value

Molecular Formula C₅H₁₀O₂

Molecular Weight 102.13 g/mol

Density 1.038 g/cm³

Boiling Point 176.8°C at 760 mmHg

[Sources:[2][3][4]]

Structural and Registration Information
For unambiguous identification in research and procurement, the following identifiers are used.

Identifier Type Value

IUPAC Name [(2S)-oxolan-2-yl]methanol

CAS Number 57203-01-7

InChI
InChI=1S/C5H10O2/c6-4-5-2-1-3-7-5/h5-6H,1-

4H2/t5-/m0/s1

SMILES C1CC(OC1)CO

[Sources:[3][4]]

Logical Relationship of Identifiers
The following diagram illustrates the relationship between the common name and its core

molecular identifiers.
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Identifier Relationship for (S)-(Tetrahydrofuran-2-YL)methanol

(S)-(Tetrahydrofuran-2-YL)methanol

Molecular Formula
C₅H₁₀O₂

is described by

Molecular Weight
102.13 g/mol

has a

Click to download full resolution via product page

Caption: Relationship between compound name and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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